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Compound of Interest

Compound Name: 2-Pentylfuran

Cat. No.: B1212448 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 2-Pentylfuran in a laboratory setting. Adherence to these procedures is critical to

ensure personnel safety, prevent environmental contamination, and maintain regulatory

compliance. 2-Pentylfuran is a flammable liquid and harmful if swallowed, necessitating

careful handling and disposal.

Immediate Safety and Hazard Information
Before handling 2-Pentylfuran, it is imperative to be familiar with its key safety data,

summarized in the table below.
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Property Value Citation(s)

CAS Number 3777-69-3

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol

Appearance Colorless to light yellow liquid

Flash Point 45 - 46 °C (113 - 114.8 °F) [1]

Boiling Point 155 °C (311 °F)

Density 0.883 g/mL at 20 °C

Solubility
Insoluble in water; Soluble in

organic solvents

Primary Hazards
Flammable liquid, Harmful if

swallowed, May cause irritation

Incompatibilities Strong oxidizing agents [1]

EPA Hazardous Waste ID D001 (Ignitable Waste)

Experimental Protocols for Waste Disposal
The following protocols detail the required methodologies for the safe handling, segregation,

and preparation of 2-Pentylfuran for disposal.

Personal Protective Equipment (PPE) Protocol
Objective: To ensure personnel are adequately protected from the chemical hazards of 2-
Pentylfuran.

Methodology:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).
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Body Protection: Wear a flame-retardant lab coat.

Footwear: Ensure closed-toe shoes are worn.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of vapors.

Waste Collection and Segregation Protocol
Objective: To safely collect and segregate 2-Pentylfuran waste to prevent hazardous reactions

and ensure proper disposal.

Methodology:

Waste Container Selection:

Use a designated, leak-proof waste container made of a material compatible with 2-
Pentylfuran (e.g., glass or a suitable plastic).

The container must have a secure, tight-fitting lid.

Waste Segregation:

Crucially, do not mix 2-Pentylfuran waste with incompatible materials, especially strong

oxidizing agents.

Collect 2-Pentylfuran waste separately from non-hazardous waste and other chemical

waste streams unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.

Labeling:

Immediately label the waste container with the following information:

"Hazardous Waste"

"2-Pentylfuran"

"Flammable Liquid"
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The date accumulation started.

An appropriate hazard pictogram (e.g., flame).

Spill Management:

In case of a spill, absorb the material with a non-combustible, inert absorbent (e.g., sand

or vermiculite).

Collect the absorbent material and contaminated items into a designated hazardous waste

container.

Do not use combustible materials like paper towels to absorb large spills.

Temporary Storage Protocol (Satellite Accumulation
Area)
Objective: To safely store 2-Pentylfuran waste prior to its removal by a licensed disposal

service.

Methodology:

Location: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA).

Storage Conditions:

The SAA must be in a cool, dry, and well-ventilated area, away from sources of ignition

such as heat, sparks, and open flames.

Store the container within secondary containment to capture any potential leaks.

Ensure the storage area is clearly marked as a hazardous waste accumulation point.

Container Management:

Keep the waste container closed at all times, except when adding waste.
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Do not overfill the container; leave adequate headspace for vapor expansion.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of 2-Pentylfuran.

Step 1: Preparation & Collection

Step 2: Labeling & Segregation

Step 3: Temporary Storage

Step 4: Final Disposal

Wear appropriate PPE

Select a compatible, leak-proof waste container

Collect 2-Pentylfuran waste

Securely seal the container

Label container with 'Hazardous Waste', chemical name, and hazard warnings

Segregate from incompatible materials (e.g., oxidizers)

Store in a designated Satellite Accumulation Area (SAA)

Ensure SAA is cool, ventilated, and away from ignition sources

Use secondary containment

Contact your institution's Environmental Health & Safety (EHS) department

Arrange for pickup by a licensed hazardous waste disposal service

Maintain disposal records as per institutional and regulatory requirements
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Click to download full resolution via product page

Caption: Workflow for the proper disposal of 2-Pentylfuran waste.

Prohibited Disposal Methods
Under no circumstances should 2-Pentylfuran be disposed of via the following methods:

Drain Disposal: Pouring 2-Pentylfuran down the sink is strictly prohibited.

Trash Disposal: Disposing of liquid 2-Pentylfuran in the regular trash is a violation of

hazardous waste regulations.

Evaporation: Allowing 2-Pentylfuran to evaporate in a fume hood is not a permissible

disposal method.

By following these procedures, laboratory personnel can ensure the safe and environmentally

responsible disposal of 2-Pentylfuran, fostering a secure and compliant research environment.

Always consult your institution's specific hazardous waste management plan and EHS

department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212448?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

